Cas no 21618-46-2 (alpha-methylcholine)
alpha-methylcholine structure
Product Name:alpha-methylcholine
CAS No:21618-46-2
MF:C6H16NO
MW:118.197341918945
CID:911928
PubChem ID:152431
Update Time:2025-04-19
alpha-methylcholine Chemical and Physical Properties
Names and Identifiers
-
- alpha-methylcholine
- 1-hydroxypropan-2-yl(trimethyl)azanium
- 2-Propanaminium,1-hydroxy-N,N,N-trimethyl
- 1-Hydroxy-N,N,N-trimethylpropan-2-aminium
- SCHEMBL611668
- (1-HYDROXYPROPAN-2-YL)TRIMETHYLAZANIUM
- 2-Propanaminium, 1-hydroxy-N,N,N-trimethyl-
- BDBM50147113
- (2-Hydroxy-1-methyl-ethyl)-trimethyl-ammonium
- 21618-46-2
- CHEMBL104898
- DTXSID80944216
-
- Inchi: 1S/C6H16NO/c1-6(5-8)7(2,3)4/h6,8H,5H2,1-4H3/q+1
- InChI Key: CQAUBRYQGMZJLY-UHFFFAOYSA-N
- SMILES: OCC(C)[N+](C)(C)C
Computed Properties
- Exact Mass: 118.12300
- Monoisotopic Mass: 118.123189134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 65.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 0.07340
alpha-methylcholine Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
alpha-methylcholine Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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